9-Methyl-10-(trifluoroacetyl)anthracene

• Molecular Formula: C17H11F3O
• Molecular Weight: 288.26g/mol
• IUPAC Name: 2,2,2-trifluoro-1-(10-methylanthracen-9-yl)ethanone
• InChI: InChI=1S/C17H11F3O/c1-10-11-6-2-4-8-13(11)15(16(21)17(18,19)20)14-9-5-3-7-12(10)14/h2-9H,1H3
• InChI Key: IWOHLONCULKNJO-UHFFFAOYSA-N
• SMILES: CC1=C2C=CC=CC2=C(C3=CC=CC=C13)C(=O)C(F)(F)F

Description

9-Methyl-10-(trifluoroacetyl)anthracene is a 9,10-disubstituted anthracene derivative featuring a methyl group at position 9 and a trifluoroacetyl group at position 10. The trifluoroacetyl moiety, an electron-withdrawing group, significantly influences the compound’s electronic properties, making it relevant for applications in organic electronics, fluorescence-based sensing, and medicinal chemistry . Anthracene derivatives are widely studied for their photophysical properties, where substituents modulate fluorescence efficiency and stacking interactions. For instance, larger substituents like trifluoroacetyl enhance π-stacking interactions, critical for fluorescence quenching or exciplex formation in optoelectronic devices .

Comparison with Similar Compounds

Comparison with Similar Anthracene Derivatives

Structural and Functional Group Variations

Key structural analogs include:

Compound Name	Substituents (Position 9/10)	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Functional Groups
9-Methyl-10-(trifluoroacetyl)anthracene	Methyl / Trifluoroacetyl	C₁₇H₁₁F₃O	300.27	Not Reported	CF₃CO (electron-withdrawing)
9-Phenyl-10-(4-(trifluoromethyl)phenyl)anthracene	Phenyl / 4-(CF₃)phenyl	C₂₇H₁₇F₃	398.43	254.7	CF₃ (electron-withdrawing)
9-(4-Methoxyphenyl)-10-(4-(trifluoromethyl)phenyl)anthracene	4-MeO-phenyl / 4-(CF₃)phenyl	C₂₇H₁₉F₃O	428.44	305.7	CF₃, OMe (electron-donating)
(E)-9-Methyl-10-(2-nitrovinyl)anthracene	Methyl / Nitrovinyl	C₁₇H₁₃NO₂	263.30	140–142	NO₂ (electron-withdrawing)
9-[4-(Trifluoromethyl)phenyl]anthracene	H / 4-(CF₃)phenyl	C₂₁H₁₃F₃	322.33	Not Reported	CF₃ (electron-withdrawing)

Key Observations :

• Electron-withdrawing groups (CF₃, CF₃CO, NO₂) dominate in these analogs, enhancing charge-transfer capabilities.
• Bulkier substituents (e.g., 4-(CF₃)phenyl vs.
• Hybrid substitution (electron-donating OMe + electron-withdrawing CF₃ in ) creates push-pull systems, useful in organic semiconductors .

Photophysical and Thermal Properties

• Fluorescence Efficiency: The trifluoroacetyl group in the target compound likely reduces fluorescence compared to 9-phenyl-10-(4-CF₃-phenyl)anthracene , as strongly electron-withdrawing groups promote non-radiative decay. However, larger π-systems (e.g., anthracene cores) partially offset this effect .
• Melting Points : Higher melting points in (305.7°C) vs. (254.7°C) correlate with increased molecular symmetry and intermolecular interactions from the methoxy group .

Spectral Data Comparison

NMR Spectroscopy:

• ¹⁹F NMR :
  • Trifluoromethyl (CF₃) in : δ = -62.38 ppm .
  • Trifluoroacetyl (CF₃CO) in the target compound: Expected downfield shift (~δ = -60 to -55 ppm) due to carbonyl conjugation.
• ¹H NMR :
  • Anthracene protons in : δ = 7.33–7.88 ppm .
  • Methoxy group in : δ = 3.97 ppm (singlet) .

IR Spectroscopy:

• Trifluoroacetyl Stretches : C=O (~1700 cm⁻¹) and C-F (~1150–1250 cm⁻¹) in the target compound, absent in and .
• Nitrovinyl Group : NO₂ asymmetric/symmetric stretches at 1549 cm⁻¹ and 1332 cm⁻¹ .